Cas no 2381666-08-4 ((3R,6S)-4-(tert-butoxy)carbonyl-6-methylmorpholine-3-carboxylic acid)

• Product Name: (3R,6S)-4-(tert-butoxy)carbonyl-6-methylmorpholine-3-carboxylic acid
• CAS No: 2381666-08-4
• MF: C₁₁H₁₉NO₅
• MW: 245.272263765335
• CID: 6598082
• PubChem ID: 165573081
• Update Time: 2025-05-20

(3R,6S)-4-(tert-butoxy)carbonyl-6-methylmorpholine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (3R,6S)-4-(tert-butoxy)carbonyl-6-methylmorpholine-3-carboxylic acid
• F93646
• (3R,6S)-4-[(tert-butoxy)carbonyl]-6-methylmorpholine-3-carboxylic acid
• EN300-1589792
• 2381666-08-4
• (3R,6S)-4-TERT-BUTOXYCARBONYL-6-METHYL-MORPHOLINE-3-CARBOXYLIC ACID
• 3,4-Morpholinedicarboxylic acid, 6-methyl-, 4-(1,1-dimethylethyl) ester, (3R,6S)
• (3R,6S)-4-(tert-Butoxycarbonyl)-6-methylmorpholine-3-carboxylic acid
• (3R,6S)-4-Boc-6-methyl-morpholine-3-carboxylic acid

• Inchi： 1S/C11H19NO5/c1-7-5-12(8(6-16-7)9(13)14)10(15)17-11(2,3)4/h7-8H,5-6H2,1-4H3,(H,13,14)/t7-,8+/m0/s1
• InChI Key： YETZLQBPPWVQQU-JGVFFNPUSA-N
• SMILES： O1C[C@H](C(=O)O)N(C(=O)OC(C)(C)C)C[C@@H]1C

Computed Properties

• Exact Mass: 245.12632271g/mol
• Monoisotopic Mass: 245.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 76.1Ų

Experimental Properties

• Density: 1.179±0.06 g/cm3(Predicted)
• Boiling Point: 373.7±42.0 °C(Predicted)
• pka: 3.54±0.40(Predicted)

Additional information on (3R,6S)-4-(tert-butoxy)carbonyl-6-methylmorpholine-3-carboxylic acid

Compound CAS No 2381666-08-4: (3R,6S)-4-(tert-butoxy)carbonyl-6-methylmorpholine-3-carboxylic Acid

The compound CAS No 2381666-08-4, also known as (3R,6S)-4-(tert-butoxy)carbonyl-6-methylmorpholine-3-carboxylic acid, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of morpholines, which are six-membered heterocyclic compounds containing one oxygen atom and one nitrogen atom. The presence of the tert-butoxy carbonyl group and the methyl substituent introduces unique chemical properties, making it a valuable compound for both academic and industrial purposes.

Morpholine derivatives have been extensively studied due to their versatility in organic synthesis and their applications in pharmaceuticals, agrochemicals, and materials science. The tert-butoxy carbonyl group (BOC group) is a well-known protecting group in peptide synthesis, offering stability during reaction conditions while being easily removable under acidic or enzymatic cleavage. In this compound, the BOC group is attached to the morpholine ring at position 4, which is strategically positioned to influence the molecule's reactivity and solubility.

The methyl substituent at position 6 of the morpholine ring adds another layer of complexity to the molecule's structure. This substitution can affect the compound's stereochemistry, stability, and interactions with biological systems. Recent studies have highlighted the importance of stereochemistry in drug design, particularly in how it influences pharmacokinetics and efficacy. The (3R,6S) configuration of this compound suggests a specific spatial arrangement that could be critical for its intended applications.

One of the most promising areas of research involving this compound is its potential use in drug delivery systems. The combination of the BOC group and the methyl substituent creates a molecule with tunable properties that could be exploited for targeted drug delivery. For instance, the BOC group can serve as a protective moiety during drug synthesis or as a site for further functionalization to attach ligands or targeting molecules.

Moreover, the carboxylic acid group at position 3 provides an additional functional handle for chemical modification. This group can be used to form esters, amides, or other derivatives, enabling the creation of libraries of related compounds for screening purposes. Such libraries are invaluable in early-stage drug discovery where structural diversity is key to identifying lead compounds with desired biological activities.

Recent advancements in computational chemistry have also shed light on the electronic properties and reactivity of this compound. Quantum mechanical calculations have revealed that the tert-butoxy carbonyl group significantly alters the electron distribution within the morpholine ring, potentially enhancing its ability to participate in hydrogen bonding or other non-covalent interactions. These insights are crucial for understanding how this compound might interact with biological targets such as enzymes or receptors.

In terms of synthesis, this compound can be prepared via a multi-step process involving nucleophilic substitution reactions and stereoselective additions. The use of chiral auxiliary reagents ensures that the desired stereochemistry at positions 3 and 6 is achieved with high fidelity. This level of control over stereochemistry is essential for producing enantiomerically pure compounds required for biological testing.

Another area where this compound shows promise is in biocatalysis. The presence of both hydrophilic and hydrophobic groups makes it an ideal substrate for enzymes such as esterases or amidases. By studying how these enzymes interact with this compound, researchers can gain insights into enzyme mechanisms and develop new biocatalysts for industrial applications.

In conclusion, CAS No 2381666-08-4, or (3R,6S)-4-(tert-butoxy)carbonyl-6-methylmorpholine-3-carboxylic acid, represents a versatile platform for chemical innovation. Its unique structure combines features that make it suitable for a wide range of applications in pharmaceuticals, agrochemicals, and materials science. As research continues to uncover its full potential, this compound stands out as a valuable tool in advancing modern chemistry.